Cas no 841303-01-3 (4-Quinolineacetaldehyde, 3-chloro-6-methoxy-)

4-Quinolineacetaldehyde, 3-chloro-6-methoxy- structure
841303-01-3 structure
Product Name:4-Quinolineacetaldehyde, 3-chloro-6-methoxy-
CAS No:841303-01-3
MF:C12H10ClNO2
MW:235.666302204132
CID:4209981
PubChem ID:86027543
Update Time:2025-04-24

4-Quinolineacetaldehyde, 3-chloro-6-methoxy- Chemical and Physical Properties

Names and Identifiers

    • 4-Quinolineacetaldehyde, 3-chloro-6-methoxy-
    • OYBJRGMEKBSTRR-UHFFFAOYSA-N
    • JIA25367
    • 841303-01-3
    • 2-(3-Chloro-6-methoxyquinolin-4-yl)acetaldehyde
    • SB71419
    • DB-112557
    • (3-chloro-6-methoxy-quinolin-4-yl)-acetaldehyde
    • SCHEMBL4847309
    • Inchi: 1S/C12H10ClNO2/c1-16-8-2-3-12-10(6-8)9(4-5-15)11(13)7-14-12/h2-3,5-7H,4H2,1H3
    • InChI Key: OYBJRGMEKBSTRR-UHFFFAOYSA-N
    • SMILES: N1C2C(=CC(OC)=CC=2)C(CC=O)=C(Cl)C=1

Computed Properties

  • Exact Mass: 235.0400063Da
  • Monoisotopic Mass: 235.0400063Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 249
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 39.2Ų

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